Cas no 2229202-41-7 (3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine
• CAS No: 2229202-41-7
• MF: C₁₃H₁₃F₂N₃
• MW: 249.259229421616
• CID: 6496428
• PubChem ID: 165715365
• Update Time: 2025-05-23

3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine
• EN300-1972717
• 2229202-41-7
• 3,3-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-amine

• Inchi： 1S/C13H13F2N3/c14-13(15)8-12(16,9-13)10-4-1-2-5-11(10)18-7-3-6-17-18/h1-7H,8-9,16H2
• InChI Key： UDFUKPDIEVQSBI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CC=C2N2C=CC=N2)(C1)N)F

Computed Properties

• Exact Mass: 249.10775375g/mol
• Monoisotopic Mass: 249.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine

Exploring the Versatile Applications of 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine (CAS No. 2229202-41-7)

In the ever-evolving landscape of chemical research, 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine (CAS No. 2229202-41-7) has emerged as a compound of significant interest. This unique molecule, characterized by its difluorinated cyclobutane core and pyrazole-phenyl substitution, offers a wide array of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly drawn to its structural versatility and the promise it holds for innovation.

The molecular structure of 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine combines a cyclobutanamine scaffold with a 1H-pyrazole moiety, linked via a phenyl ring. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in drug discovery. The presence of fluorine atoms enhances its metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. As the demand for fluorinated compounds grows, this molecule stands out for its potential to address challenges in therapeutic development.

One of the most compelling aspects of 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine is its applicability in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The pyrazole component of this compound can mimic the adenine ring of ATP, enabling it to interact with kinase active sites. This property has spurred interest in its use for developing targeted therapies, particularly in oncology research.

Beyond pharmaceuticals, 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine finds utility in agrochemical formulations. The incorporation of fluorine atoms often improves the pesticidal activity and environmental stability of agrochemicals. Researchers are exploring its derivatives as potential herbicides and fungicides, capitalizing on its ability to disrupt essential biological processes in pests while minimizing harm to non-target organisms. This aligns with the global push toward sustainable agriculture and reduced ecological impact.

The synthesis of 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine involves multi-step organic transformations, often starting from readily available cyclobutanone precursors. Key steps include fluorination reactions and Pd-catalyzed cross-coupling to introduce the pyrazole-phenyl group. Recent advancements in flow chemistry and catalytic methods have streamlined its production, making it more accessible for industrial applications. These innovations underscore the importance of process optimization in scaling up the manufacture of specialized chemicals.

In material science, the 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine scaffold has shown promise for designing advanced polymers and liquid crystals. The rigidity of the cyclobutane ring, combined with the polarizability of the fluorine atoms, can influence the thermal and optical properties of materials. This has implications for developing high-performance coatings, adhesives, and electronic displays. As industries seek materials with tailored functionalities, this compound offers a versatile platform for innovation.

The growing interest in 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine is reflected in the increasing number of patent filings and scientific publications referencing its applications. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the demands of academic and industrial researchers. Its commercial availability has facilitated broader exploration of its potential, driving further discoveries.

For researchers working with 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine, proper handling and storage are essential to maintain its stability. The compound should be stored under inert conditions, protected from moisture and light. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity. These practices ensure reliable results in both experimental and industrial settings.

Looking ahead, the future of 3,3-difluoro-1-2-(1H-pyrazol-1-yl)phenylcyclobutan-1-amine appears bright, with ongoing studies exploring its derivatives and novel applications. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing multiple fields. Whether in drug development, sustainable agriculture, or cutting-edge materials, its unique properties make it a molecule worth watching.